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Compound of Interest

Compound Name: p-MPPF

CAS No.: 155204-26-5

Cat. No.: B121352

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[18F]p-MPPF (4-(2'-methoxyphenyl)-1-[2'-(N-2''-pyridinyl)-p-

[18F]fluorobenzamido]ethylpiperazine) is a selective antagonist radioligand for the serotonin 5-

HT1A receptor, widely used in positron emission tomography (PET) to study the central

nervous system.[1] Its application is crucial in neuroscience research, particularly in the

investigation of psychiatric and neurodegenerative disorders. This document provides a

detailed protocol for the radiolabeling synthesis of [18F]p-MPPF, including quality control

procedures and a summary of reported synthesis parameters.

Signaling Pathway
[18F]p-MPPF is an antagonist that binds to 5-HT1A receptors. These receptors are G-protein

coupled receptors that, upon activation by the endogenous ligand serotonin, inhibit adenylyl

cyclase and modulate potassium and calcium channels. By blocking this receptor, [18F]p-
MPPF allows for the in vivo quantification and localization of 5-HT1A receptors using PET

imaging.
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[18F]Fluoride Preparation

Radiolabeling

Purification & Formulation

Quality Control

1. Cyclotron Production
[18O(p,n)18F]

2. Trapping on Anion
Exchange Cartridge

3. Elution with K2CO3/Kryptofix
and Azeotropic Drying

4. Add Nitro-precursor
(p-MPPNO2) in DMSO

5. Heating
(Conventional or Microwave)

6. Semi-preparative HPLC

7. Solid-Phase Extraction
(e.g., C18 Sep-Pak)

8. Formulation in
Ethanol/Saline

9. Analytical HPLC
(Radiochemical Purity)

10. TLC
(Identity)

11. Other Tests
(pH, Sterility, Endotoxins)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-(2´-Methoxyphenyl)-1-[2´-(N-2´´-pyridinyl)-p-[18F]fluorobenzamido]ethylpiperazine -
Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf
[ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Radiosynthesis
of [18F]p-MPPF]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121352/docs#application-notes-and-protocols-for-
the-radiosynthesis-of-18f-p-mppf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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